Cas no 136553-81-6 (BQ-123)
BQ-123 structure
Product Name:BQ-123
CAS No:136553-81-6
MF:C31H42N6O7
MW:610.701187610626
MDL:MFCD00133204
CID:142485
PubChem ID:443289
Update Time:2025-04-19
BQ-123 Chemical and Physical Properties
Names and Identifiers
-
- Cyclo(D-a-aspartyl-L-prolyl-D-valyl-L-leucyl-D-tryptophyl)
- BQ-123
- C: DTRP-DASP-PRO-DVAL-LEU
- Cyclo(-D-Trp-D-Asp-Pro-D-Val-Leu)
- BQ 123
- BQ-123.Sodium Salt
- BQ-518
- D-TRP-D-ASP-PRO-D-VAL-LEU
- M.W. 610.70 C31H42N6O7
- BQ-123 SODIUM SALT
- AKOS030526454
- cyclo-(D-Trp-D-Asp-L-Pro-D-Val-L-Leu)
- cyclo-[D-Asp-L-Pro-D-Val-L-Leu-D-Trp-]
- cyclo-[D-Asp-Pro-d-Val-Leu-d-Trp]
- GTPL997
- cyclo(-D-Trp-D-Asp-Pro-D-Val-Leu-)
- cyclo(L-Leu-D-Trp-D-Asp-L-Pro-D-Val)
- BQ123
- HB3213
- cyclo-(D-Asp-Pro-D-Val-Leu-D-Trp)
- CCG-270231
- Cyclo(D-trp-D-asp-pro-D-val-leu)
- 2-((3R,6R,9S,12R,15S)-6-(1H-INDOL-3-YLMETHYL)-9-(2-METHYLPROPYL)-2,5,8,11,14-PENTAOXO-12-PROPAN-2-YL-1,4,7,10,13-PENTAZABICYCLO(13.3.0)OCTADECAN-3-YL)ACETIC ACID
- cyclo[D-Asp-L-Pro-D-Val-L-Leu-D-Trp]
- S2A8YZM151
- BDBM50197954
- cyclo-(D-Trp-D-Asp-Pro-D-Val-Leu)
- cyclo[D-Trp-D-Asp-Pro-D-Val-Leu]
- 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
- Cyclo[D-trp-D-asp-L-pro-D-val-L-leu]
- cyclo(D-Asp-Pro-D-Val-Leu-D-Trp)
- cyclo[-D-Asp-Pro-D-Val-Leu-D-Trp-]
- cyclo(Trp-Asp-Pro-Val-Leu)
- CHEBI:2965
- cyclo(L-Pro-D-Val-L-Leu-D-Trp-D-Asp)
- C72461
- MFCD00133204
- NS00069585
- 2-((3R,6S,9R,12R,17aS)-9-((1H-indol-3-yl)methyl)-6-isobutyl-3-isopropyl-1,4,7,10,13-pentaoxohexadecahydro-1H-pyrrolo[1,2-a][1,4,7,10,13]pentaazacyclopentadecin-12-yl)acetic acid
- DTXSID70929476
- cyclo(-D-Trp-D-Asp-L-Pro-D-Val-L-Leu)
- HY-12378
- CS-5694
- WDPVL (modifications: Trp-1 = D-Trp, Val-4 = D-Val, Cyclized)
- DB12054
- CYCLO(D-.ALPHA.-ASPARTYL-L-PROLYL-D-VALYL-L-LEUCYL-D-TRYPTOPHYL)
- EX-A4062
- cyclo-(-D-Trp-D-Asp-Pro-D-Val-Leu)
- cyclo[(D)Trp-(D)Asp-Pro-(D)Val-Leu]
- 136553-81-6
- UNII-S2A8YZM151
- s7883
- BS-15415
- Q4836304
- cyclo(D-Asp-L-Pro-D-Val-L-Leu-D-Trp)
- C31H42N6O7
- BQ-123, >=99%, lyophilized powder
- CHEMBL314691
- AC-36502
- SCHEMBL1290617
- DA-51362
- 2-[(3S,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
- 2-[(3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-isobutyl-12-isopropyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazabicyclo[13.3.0]octadecan-3-yl]acetic acid
- [(3R,6S,9R,12R,17AS)-9-(1H-INDOL-3-YLMETHYL)-3-ISOPROPYL-6-(2-METHYLPROPYL)-1,4,7,10,13-PENTAOXO-DODECAHYDROPYRROLO[1,2-A]1,4,7,10,13-PENTAAZACYCLOPENTADECAN-12-YL]ACETIC ACID
- BQ-123?
- 2-((3R,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-isobutyl-12-isopropyl-2,5,8,11,14-pentaoxo-1,4,7,10,13-pentazabicyclo(13.3.0)octadecan-3-yl)acetic acid
- Cyclo(D-trp-D-asp-L-pro-D-val-L-leu)
- 2-((3S,6R,9S,12R,15S)-6-(1H-indol-3-ylmethyl)-9-(2-methylpropyl)-2,5,8,11,14-pentaoxo-12-propan-2-yl-1,4,7,10,13-pentazabicyclo(13.3.0)octadecan-3-yl)acetic acid
-
- MDL: MFCD00133204
- Inchi: 1S/C31H42N6O7/c1-16(2)12-21-27(40)33-22(13-18-15-32-20-9-6-5-8-19(18)20)28(41)35-23(14-25(38)39)31(44)37-11-7-10-24(37)29(42)36-26(17(3)4)30(43)34-21/h5-6,8-9,15-17,21-24,26,32H,7,10-14H2,1-4H3,(H,33,40)(H,34,43)(H,35,41)(H,36,42)(H,38,39)/t21-,22+,23+,24-,26+/m0/s1
- InChI Key: VYCMAAOURFJIHD-PJNXIOHISA-N
- SMILES: O=C1[C@@H]2CCCN2C([C@@H](CC(=O)O)NC([C@@H](CC2=CNC3C=CC=CC2=3)NC([C@H](CC(C)C)NC([C@@H](C(C)C)N1)=O)=O)=O)=O
Computed Properties
- Exact Mass: 610.31100
- Monoisotopic Mass: 610.311
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 44
- Rotatable Bond Count: 7
- Complexity: 1100
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 16
- XLogP3: nothing
- Topological Polar Surface Area: 190A^2
Experimental Properties
- Color/Form: powder
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 978.3°C at 760 mmHg
- Flash Point: 545.5°C
- Refractive Index: 1.621
- Solubility: Almost insoluble (0.042 g/l) (25 º C),
- PSA: 189.80000
- LogP: 2.08410
- Solubility: Not available
BQ-123 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
BQ-123 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NA700-1mg |
BQ-123 |
136553-81-6 | 98+% | 1mg |
¥1285.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NA700-5mg |
BQ-123 |
136553-81-6 | 98+% | 5mg |
¥5860.0 | 2022-09-28 | |
| MedChemExpress | HY-12378-10mM*1mLinDMSO |
BQ-123 |
136553-81-6 | 99.86% | 10mM*1mLinDMSO |
¥5374 | 2022-05-18 | |
| MedChemExpress | HY-12378-1mg |
BQ-123 |
136553-81-6 | 99.78% | 1mg |
¥850 | 2024-04-20 | |
| MedChemExpress | HY-12378-5mg |
BQ-123 |
136553-81-6 | 99.78% | 5mg |
¥2600 | 2024-04-20 | |
| MedChemExpress | HY-12378-10mg |
BQ-123 |
136553-81-6 | 99.78% | 10mg |
¥4200 | 2024-04-20 | |
| Chemenu | CM148945-10mg |
BQ-123 |
136553-81-6 | 98% | 10mg |
$458 | 2021-06-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B275090-500μg |
BQ-123 |
136553-81-6 | ≥95% | 500μg |
¥810.00 | 2021-05-26 | |
| DC Chemicals | DC8392-100 mg |
BQ-123 |
136553-81-6 | >98% | 100mg |
$1500.0 | 2022-03-01 | |
| DC Chemicals | DC8392-250 mg |
BQ-123 |
136553-81-6 | >98% | 250mg |
$2500.0 | 2022-03-01 |
BQ-123 Related Literature
-
Khaled M. Elattar,Ba?ak Do?ru Mert,M. Monier,Ahmed El-Mekabaty RSC Adv. 2020 10 15461
-
Zhong Jin Nat. Prod. Rep. 2003 20 606
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